Cas no 2229595-01-9 (tert-butyl N-2-(1,1-difluoro-2-hydroxyethyl)phenylcarbamate)

• Product Name: tert-butyl N-2-(1,1-difluoro-2-hydroxyethyl)phenylcarbamate
• CAS No: 2229595-01-9
• MF: C₁₃H₁₇F₂NO₃
• MW: 273.275790929794
• CID: 5916511
• PubChem ID: 165755462
• Update Time: 2025-10-18

tert-butyl N-2-(1,1-difluoro-2-hydroxyethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(1,1-difluoro-2-hydroxyethyl)phenylcarbamate
• 2229595-01-9
• tert-butyl N-[2-(1,1-difluoro-2-hydroxyethyl)phenyl]carbamate
• EN300-1874528

• Inchi： 1S/C13H17F2NO3/c1-12(2,3)19-11(18)16-10-7-5-4-6-9(10)13(14,15)8-17/h4-7,17H,8H2,1-3H3,(H,16,18)
• InChI Key： WUQFTLPUBBPVLY-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=CC=CC=1NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 273.11764973g/mol
• Monoisotopic Mass: 273.11764973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-2-(1,1-difluoro-2-hydroxyethyl)phenylcarbamate

Professional Introduction to Compound with CAS No. 2229595-01-9 and Product Name: *tert-butyl N-2-(1,1-difluoro-2-hydroxyethyl)phenylcarbamate*

Compound with the CAS number 2229595-01-9 and the product name tert-butyl N-2-(1,1-difluoro-2-hydroxyethyl)phenylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a tert-butyl group and a N-2-(1,1-difluoro-2-hydroxyethyl)phenyl moiety contributes to its distinctive chemical properties, making it a promising candidate for further research and development.

The tert-butyl group is known for its steric hindrance, which can influence the reactivity and selectivity of the compound in various chemical transformations. This feature is particularly valuable in the design of novel drugs, where precise control over molecular interactions is essential. Additionally, the N-2-(1,1-difluoro-2-hydroxyethyl)phenyl part introduces both fluorine atoms and a hydroxyl group, which are critical for modulating the compound's pharmacokinetic properties. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to enhance metabolic stability and binding affinity, while hydroxyl groups can participate in hydrogen bonding, influencing solubility and bioavailability.

In recent years, there has been a growing interest in the development of new carbamate-based compounds for their potential therapeutic applications. Carbamates are versatile functional groups that can act as intermediates in the synthesis of various bioactive molecules. The compound in question, with its unique structural configuration, may offer advantages over traditional carbamate derivatives due to the presence of both fluorine and hydroxyl substituents. These substituents can significantly alter the electronic and steric environment of the molecule, potentially leading to improved efficacy and reduced side effects.

The latest research in pharmaceutical chemistry has highlighted the importance of optimizing molecular structures to achieve desired pharmacological outcomes. Studies have demonstrated that incorporating fluorine atoms into drug candidates can enhance their metabolic stability and binding affinity to biological targets. Similarly, hydroxyl groups can improve solubility and bioavailability, which are critical factors for drug absorption and distribution in the body. The combination of these features in tert-butyl N-2-(1,1-difluoro-2-hydroxyethyl)phenylcarbamate suggests that it may possess favorable pharmacokinetic properties.

Furthermore, the steric bulk provided by the tert-butyl group can influence the compound's interactions with biological targets. This steric hindrance can prevent unwanted binding to off-target sites, thereby reducing potential side effects. The precise positioning of this group can also enhance the compound's binding affinity by optimizing van der Waals interactions with the target protein. These considerations are crucial in drug design, as they can significantly impact the compound's overall efficacy and safety profile.

The presence of two fluorine atoms in the N-2-(1,1-difluoro-2-hydroxyethyl)phenyl moiety adds another layer of complexity to the compound's chemical behavior. Fluorine atoms are known for their ability to modulate electronic properties through induction and resonance effects. This can lead to enhanced metabolic stability by preventing unwanted degradation pathways. Additionally, fluorine atoms can increase lipophilicity, which can improve drug penetration across biological membranes. These properties make fluorinated compounds particularly attractive for pharmaceutical applications.

The hydroxyl group in this compound also plays a significant role in its overall behavior. Hydroxyl groups are capable of participating in hydrogen bonding, both as donors and acceptors. This capability can influence solubility, bioavailability, and interactions with biological targets. In drug design, hydrogen bonding is often exploited to enhance binding affinity and selectivity. The presence of this hydroxyl group in conjunction with fluorine atoms suggests that tert-butyl N-2-(1,1-difluoro-2-hydroxyethyl)phenylcarbamate may exhibit unique interactions with biological targets compared to other carbamate derivatives.

In conclusion, compound with CAS number 2229595-01-9 and product name tert-butyl N-2-(1,1-difluoro-2-hydroxyethyl)phenylcarbamate represents a promising candidate for further research and development in pharmaceutical chemistry. Its unique structural features, including the presence of a tert-butyl group and a N-2-(1,1-difluoro-2-hydroxyethyl)phenyl moiety, contribute to its distinctive chemical properties and potential applications in medicinal chemistry. The combination of fluorine atoms and hydroxyl groups offers advantages such as enhanced metabolic stability, improved solubility, and optimized binding affinity.

The latest research trends in pharmaceutical chemistry emphasize the importance of designing molecules with tailored properties to achieve desired pharmacological outcomes. The structural features of this compound align well with these trends, making it a valuable candidate for further investigation. As research continues to uncover new applications for carbamate-based compounds, it is likely that compounds like this will play an increasingly important role in drug discovery and development.